Cas no 1090016-34-4 (N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide)

• Product Name: N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide
• CAS No: 1090016-34-4
• MF: C₂₄H₂₂F₂N₂O₅S
• MW: 488.503692150116
• CID: 6380697
• PubChem ID: 40191358
• Update Time: 2025-07-14

N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26599668
• N-[4-(difluoromethoxy)phenyl]-2-(2-methoxy-N-[(E)-2-phenylethenyl]sulfonylanilino)acetamide
• N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide
• 1090016-34-4
• Z25913881

• Inchi： 1S/C24H22F2N2O5S/c1-32-22-10-6-5-9-21(22)28(34(30,31)16-15-18-7-3-2-4-8-18)17-23(29)27-19-11-13-20(14-12-19)33-24(25)26/h2-16,24H,17H2,1H3,(H,27,29)/b16-15+
• InChI Key： XGBWUHAOMQPPLT-FOCLMDBBSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C1C=CC=CC=1OC)CC(NC1C=CC(=CC=1)OC(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 488.12174930g/mol
• Monoisotopic Mass: 488.12174930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide

Professional Introduction to N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide (CAS No. 1090016-34-4)

N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1090016-34-4, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for further research and development in drug discovery.

The structural framework of N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide is characterized by its intricate arrangement of aromatic rings and heterocyclic sulfonamido moieties. The presence of difluoromethoxy and methoxy substituents on the aromatic rings introduces unique electronic and steric properties, which can be exploited to modulate the compound's biological activity. Such modifications are often employed to enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles.

In recent years, there has been a surge in the exploration of multifunctional compounds that combine different pharmacophoric elements to target complex biological pathways. The sulfonamido group in N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide is particularly noteworthy, as it has been shown to interact with various biological targets, including enzymes and receptors. This feature makes the compound a versatile scaffold for designing molecules with therapeutic potential.

The synthesis of this compound involves a series of well-defined chemical transformations, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization, has enabled the efficient construction of its complex structure. These synthetic strategies are not only critical for producing the compound in sufficient quantities but also for maintaining its integrity throughout subsequent biological evaluations.

One of the most compelling aspects of N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide is its potential application in addressing unmet medical needs. Current research suggests that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The specific interactions between its functional groups and biological targets have been the focus of numerous computational studies, which have helped elucidate its mechanism of action.

The sulfonamido moiety, in particular, has been extensively studied for its role in modulating enzyme activity. In the context of N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide, this group is positioned to interact with key residues in target proteins, thereby influencing their conformational state and function. Such interactions are often critical for achieving high-affinity binding and effective therapeutic outcomes.

The difluoromethoxy substituent on the aromatic ring adds an additional layer of complexity to the compound's biological behavior. Fluoroatoms are known to enhance metabolic stability and binding affinity, making them valuable components in drug design. The combination of these features in N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide suggests that it may possess unique properties that could be leveraged for developing novel therapeutics.

Evaluation of this compound's biological activity has revealed promising results in preclinical models. Studies have demonstrated its ability to inhibit specific enzymatic pathways while maintaining a favorable safety profile. These findings have generated considerable interest among researchers who are exploring new strategies for treating various diseases. The compound's multifaceted nature makes it an attractive candidate for further investigation into its therapeutic potential.

The future development of N-[4-(difluoromethoxy)phenyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide will likely involve optimizing its chemical structure to enhance its pharmacological properties. This could include modifying substituent positions, altering functional group types, or exploring new synthetic routes to improve yield and scalability. Such efforts will be guided by both experimental data and computational modeling to ensure that each modification contributes positively to the compound's overall efficacy.

In conclusion, N-[4-(difluoromethoxy)phenyl]-[N-(...)]]acetamide (CAS No. 1090016-34-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by multiple functional groups, positions it as a promising candidate for drug discovery efforts aimed at addressing complex diseases. Ongoing research into this compound promises to yield valuable insights into its mechanisms of action and therapeutic potential, paving the way for new treatments that could benefit patients worldwide.